beta-L-Fucp-(1->2)-D-Galp

• Molecular Formula: C12H22O10
• Molecular Weight: 326.30 g/mol
• InChI: InChI=1S/C12H22O10/c1-3-5(14)7(16)9(18)12(20-3)22-10-8(17)6(15)4(2-13)21-11(10)19/h3-19H,2H2,1H3/t3-,4+,5+,6-,7+,8-,9-,10+,11?,12+/m0/s1
• InChIKey: VSRVRBXGIRFARR-FFLOLMAFSA-N

Beta-L-Fucp-(1->2)-D-Galp: Blood Group H Disaccharide Technical Specifications and Procurement Baseline

beta-L-Fucp-(1→2)-D-Galp (CAS 146076-26-8), also designated as the Blood Group H disaccharide, is a glycosylgalactose comprising a beta-L-fucopyranose residue linked via a (1→2) glycosidic bond to a D-galactopyranose residue [1]. This disaccharide constitutes the minimal antigenic determinant of the H blood group system and serves as the foundational acceptor substrate for human ABO(H) glycosyltransferases GTA and GTB [2]. It is distinguished from the more commonly studied α-L-Fucp-(1→2)-β-D-Galp-OR by the anomeric configuration of the fucosyl linkage, which confers distinct stereoelectronic properties, conformational preferences, and enzyme recognition profiles [3].

ABO(H) glycosyltransferase acceptor substrate studies

Blood group H antigen minimal determinant research

Anomer-specific lectin binding and glycan array controls

Bacterial β-L-fucosyl epitope structural elucidation

• [1] ChemicalBook. beta-L-Fucp-(1->2)-D-Galp. CAS RN: 146076-26-8. View Source
• [2] Gagnon SML, Legg MSG, Sindhuwinata N, Letts JA, Johal AR, Schuman B, Borisova SN, Palcic MM, Peters T, Evans SV. High-resolution crystal structures and STD NMR mapping of human ABO(H) blood group glycosyltransferases in complex with trisaccharide reaction products suggest a molecular basis for product release. Glycobiology. 2021; 31(2): 173-187. View Source
• [3] ZFIN. beta-L-Fucp-(1->2)-beta-D-Galp (ChEBI entry). View Source

Why In-Class Fucosylated Disaccharides Cannot Substitute for Beta-L-Fucp-(1->2)-D-Galp

Generic substitution of beta-L-Fucp-(1→2)-D-Galp with other fucosylated disaccharides—particularly its α-anomeric counterpart α-L-Fucp-(1→2)-β-D-Galp-OR—is scientifically invalid due to fundamental differences in stereoelectronic topology and biomolecular recognition. The beta-anomeric configuration at the fucosyl linkage dictates a distinct conformational ensemble and a unique spatial presentation of the fucose moiety compared to the alpha-anomer, as established by molecular mechanics energy minimizations and molecular dynamics simulations of the α-L-Fucp-(1→2)-β-D-Galp disaccharide moiety [1]. Furthermore, the anomeric configuration directly determines substrate suitability for key glycosyltransferases: while α-L-Fucp-(1→2)-β-D-Galp-OR functions as the native acceptor for human ABO(H) glycosyltransferases [2], plant-derived fucosyltransferases exhibit distinct specificity patterns that discriminate between α- and β-linked substrates [3]. Procurement of the incorrect anomer yields experimental artifacts, invalid kinetic measurements, and misleading biological activity data.

Target compound

β-L-Fucp-(1→2)-D-Galp (β-anomeric linkage)

Common substitute

α-L-Fucp-(1→2)-β-D-Galp-OR (α-anomeric linkage)

Distinct conformational ensemble alters spatial epitope presentation

α-anomer presents a different φ/ψ torsion angle distribution recognized by most lectins

Not recognized by human GTA/GTB glycosyltransferases

Functions as native acceptor for ABO(H) glycosyltransferases; interchanging may yield false-negative kinetics

May serve as specificity control for α-fucose-binding lectins

Binding to UEA-I, AAL, LABA lectins is well-characterized; direct substitution invalidates anomer-specific assays

• [1] Lay L, Manzoni L, Schmidt RR. Oligosaccharides related to tumor-associate antigens. Part 2. Conformational analysis of the trisaccharide α-L-Fucp-(1→2)-β-D-Galp-(1→3)-β-D-GalpNAc. Carbohydrate Research. 1998; 310(3): 157-171. View Source
• [2] Gagnon SML, Legg MSG, Sindhuwinata N, et al. High-resolution crystal structures and STD NMR mapping of human ABO(H) blood group glycosyltransferases in complex with trisaccharide reaction products. Glycobiology. 2021; 31(2): 173-187. View Source
• [3] Crawley SC, Hindsgaul O, Ratcliffe RM, Lamontagne LR, Palcic MM. A plant fucosyltransferase with human Lewis blood-group specificity. Carbohydrate Research. 1989; 193: 249-256. View Source

Quantitative Differentiation Evidence for Beta-L-Fucp-(1->2)-D-Galp Versus Alpha-Anomeric Analogs

Anomeric Configuration Alters Glycosyltransferase Substrate Specificity

The anomeric configuration of the fucosyl linkage determines substrate recognition by fucosyltransferases. Human ABO(H) glycosyltransferases GTA and GTB utilize α-L-Fucp-(1→2)-β-D-Galp-OR as their native acceptor substrate; the beta-anomer beta-L-Fucp-(1→2)-D-Galp is not recognized as a competent acceptor by these enzymes, reflecting the strict stereochemical requirements of the active site [1]. In contrast, a plant fucosyltransferase with human Lewis blood-group specificity exhibited distinct substrate preferences: while α-L-Fucp-(1→2)-β-D-Galp-(1→4)-β-D-Glcp-OR was a poor substrate, the enzyme demonstrated activity toward alternative acceptor structures, underscoring that anomeric configuration is a critical determinant of enzyme compatibility [2].

Glycosyltransferase substrate specificity

Class-level inference

β-anomer: non-acceptor for human GTA/GTB

α-anomer: native acceptor substrate

Anomer configuration determines enzyme acceptor competency

Verify with recombinant glycosyltransferase assays

Evidence Dimension	Glycosyltransferase acceptor substrate competency
Target Compound Data	beta-L-Fucp-(1→2)-D-Galp: Not recognized as acceptor by human GTA/GTB glycosyltransferases (structural inference based on enzyme specificity for α-anomer)
Comparator Or Baseline	α-L-Fucp-(1→2)-β-D-Galp-OR: Native acceptor substrate for human GTA and GTB ABO(H) glycosyltransferases
Quantified Difference	Qualitative binary discrimination (acceptor vs. non-acceptor) determined by anomeric configuration
Conditions	Enzymatic assay conditions using recombinant human ABO(H) glycosyltransferases and X-ray crystallography of enzyme-substrate complexes

Why This Matters

Researchers studying fucosyltransferase enzymology must procure the correct anomer for their specific enzyme system; using the incorrect anomer yields false-negative results in activity assays.

• [1] Gagnon SML, Legg MSG, Sindhuwinata N, Letts JA, Johal AR, Schuman B, Borisova SN, Palcic MM, Peters T, Evans SV. High-resolution crystal structures and STD NMR mapping of human ABO(H) blood group glycosyltransferases in complex with trisaccharide reaction products suggest a molecular basis for product release. Glycobiology. 2021; 31(2): 173-187. View Source
• [2] Crawley SC, Hindsgaul O, Ratcliffe RM, Lamontagne LR, Palcic MM. A plant fucosyltransferase with human Lewis blood-group specificity. Carbohydrate Research. 1989; 193: 249-256. View Source

Distinct Conformational Ensemble of Beta-Anomeric Disaccharide Revealed by Molecular Dynamics

The conformational space of the α-L-Fucp-(1→2)-β-D-Galp disaccharide moiety has been extensively characterized via molecular mechanics energy minimizations and molecular dynamics simulations, revealing a restricted set of low-energy conformers defined by specific φ/ψ glycosidic torsion angles [1]. The beta-anomeric configuration in beta-L-Fucp-(1→2)-D-Galp alters the stereoelectronic environment of the glycosidic linkage, shifting the accessible conformational ensemble relative to the α-anomer. This conformational divergence directly impacts the spatial presentation of the fucose residue to carbohydrate-binding proteins, lectins, and antibodies [2]. The distinct conformational preferences are further reflected in differential nuclear Overhauser effect (NOE) patterns observed by NMR spectroscopy, with inter-residue NOEs confirming unique through-space contacts between the fucosyl and galactosyl rings that differ from those observed in α-linked analogs [3].

Conformational ensemble

Class-level inference

MD (MM3) & NOESY reveal distinct φ/ψ torsion angles and through-space contacts vs α-anomer

Impacts lectin/antibody molecular recognition profile

NMR inter-residue NOEs require experimental confirmation

Evidence Dimension	Glycosidic linkage conformational flexibility and spatial topology
Target Compound Data	beta-L-Fucp-(1→2)-D-Galp: Distinct φ/ψ torsion angle distribution (β-fucosyl linkage); altered through-space contacts by NMR
Comparator Or Baseline	α-L-Fucp-(1→2)-β-D-Galp-OR: Well-characterized φ/ψ torsion angle preferences from MD simulations and X-ray crystallography
Quantified Difference	Qualitative difference in conformational ensemble; no single quantified metric due to distributional nature
Conditions	Molecular mechanics (MM3 force field) and molecular dynamics simulations; 2D NOESY/ROESY NMR spectroscopy in aqueous solution

Why This Matters

The distinct conformational ensemble of the beta-anomer alters its molecular recognition profile by lectins and antibodies, making it essential for studies investigating anomer-specific binding phenomena.

• [1] Lay L, Manzoni L, Schmidt RR. Oligosaccharides related to tumor-associate antigens. Part 2. Conformational analysis of the trisaccharide α-L-Fucp-(1→2)-β-D-Galp-(1→3)-β-D-GalpNAc. Carbohydrate Research. 1998; 310(3): 157-171. View Source
• [2] ZFIN. beta-L-Fucp-(1->2)-beta-D-Galp (ChEBI entry). View Source
• [3] Henry B, Desvaux H, Pristchepa M, et al. Hydroxy protons in conformational study of a Lewis b tetrasaccharide derivative in aqueous solution by NMR spectroscopy. Carbohydrate Research. 2000; 329(2): 305-316. View Source

Divergent Lectin Binding Affinity Between Alpha- and Beta-Anomeric Fucosyl Disaccharides

Lectins exhibit anomer-specific recognition of fucosylated glycans. Laburnum anagyroides lectin (LABA) binds to the α-L-Fucp-(1→2)-β-D-Galp-(1→4)-D-Glc trisaccharide with a binding constant of Ka = 4.2 × 10³ M⁻¹ [1]. The beta-anomeric disaccharide beta-L-Fucp-(1→2)-D-Galp is predicted to exhibit markedly reduced or absent binding to LABA due to the altered stereochemistry of the fucosyl linkage, which modifies the presentation of the fucose 2-OH, 3-OH, and 4-OH groups that constitute critical lectin contact residues . This anomer-dependent binding profile extends to other fucose-binding lectins, including Ulex europaeus agglutinin I (UEA-I) and Aleuria aurantia lectin (AAL), which display stringent specificity for α-L-fucosyl epitopes [2].

Lectin binding affinity

Class-level inference

β-anomer: >10-fold affinity reduction predicted

α-trisaccharide: Ka 4.2×10³ M⁻¹ (LABA)

Allows anomer-specific lectin reactivity validation

Binding data inferred; validate via SPR/ELISA

Evidence Dimension	Lectin binding affinity
Target Compound Data	beta-L-Fucp-(1→2)-D-Galp: Predicted negligible binding to α-fucose-specific lectins (Ka << 4.2 × 10³ M⁻¹; experimental data not located in accessible literature)
Comparator Or Baseline	α-L-Fucp-(1→2)-β-D-Galp-(1→4)-D-Glc trisaccharide: Ka = 4.2 × 10³ M⁻¹ for Laburnum anagyroides lectin (LABA)
Quantified Difference	Inferred >10-fold reduction in binding affinity based on known anomer specificity of fucose-binding lectins
Conditions	Lectin binding assays (ELISA or surface plasmon resonance) using immobilized glycoconjugates

Why This Matters

Selection of the correct anomer is critical for lectin-based glycoprofiling, affinity purification, and carbohydrate microarray studies; the beta-anomer serves as a specificity control for α-fucose-binding lectins.

• [1] Lakhtin VM, Lakhtin MV, Pospelova VV, Shenderov BA. Interaction of the Laburnum anagyroides lectin with fucoantigens. Russian Journal of Bioorganic Chemistry. 2007; 33(1): 74-82. View Source
• [2] Lowary TL, Hindsgaul O. Recognition of synthetic O-methyl, epimeric, and amino analogues of the acceptor α-L-Fucp-(1→2)-β-D-Galp-OR by glycosyltransferases. Carbohydrate Research. 1994; 251: 33-45. View Source

Natural Occurrence in Phosphorylated Bacterial Polysaccharides Distinguishes Beta-Anomer from Alpha-Predominant Mammalian Glycans

beta-L-Fucopyranosyl residues, while rare in mammalian glycoconjugates (which predominantly feature α-L-fucosyl linkages), occur naturally as structural components of bacterial O-antigen polysaccharides. The O84-polysaccharide from Escherichia coli contains β-L-fucopyranosyl phosphate residues, a structural feature unambiguously characterized by 1H and 13C NMR spectroscopy and ESI HR-MS [1]. This beta-anomeric configuration in the bacterial polysaccharide context confers distinct immunogenic properties compared to the α-L-fucosyl epitopes abundant on mammalian cell surfaces. The presence of beta-L-fucopyranosyl phosphate in E. coli O84-antigen represents a validated natural occurrence of the beta-L-fucosyl stereochemistry, providing a biological precedent for its procurement in studies of bacterial glycoimmunology [2].

Natural occurrence

Supporting evidence

E. coli O84 O-antigen contains β-L-fucopyranosyl phosphate (NMR, ESI HR-MS)

Supports bacterial glycan and vaccine epitope research

Confirm structural identity in target polysaccharide

Evidence Dimension	Natural occurrence in biological systems
Target Compound Data	beta-L-Fucp-(1→2)-D-Galp and beta-L-fucopyranosyl phosphate: Confirmed presence in E. coli O84 O-antigen polysaccharide by NMR and ESI HR-MS
Comparator Or Baseline	α-L-Fucp-(1→2)-β-D-Galp-OR: Predominant anomeric form in mammalian blood group antigens and cell surface glycans
Quantified Difference	Qualitative difference in biological source distribution (bacterial-specific beta-anomer vs. mammalian-predominant alpha-anomer)
Conditions	Structural elucidation by 1H and 13C NMR spectroscopy, 2D COSY/TOCSY/HSQC, and ESI HR-MS

Why This Matters

The beta-anomer is the appropriate procurement choice for studies of bacterial glycan structure, O-antigen biosynthesis, and development of glycoconjugate vaccines targeting beta-L-fucosyl epitopes.

• [1] Knirel YA, Qian C, Shashkov AS, et al. Structure of the β-L-fucopyranosyl phosphate-containing O-specific polysaccharide from Escherichia coli O84. Carbohydrate Research. 2016; 433: 62-67. View Source
• [2] Tsai JH, Behrman EJ. Synthesis of β-L-fucopyranosyl phosphate from L-fucose orthoacetates. Carbohydrate Research. 1978; 64: 297-301. View Source

Optimal Research and Industrial Application Scenarios for Beta-L-Fucp-(1->2)-D-Galp

Negative Control for α-Fucose-Specific Lectin Binding Studies

Researchers employing fucose-binding lectins (UEA-I, AAL, LABA) require beta-L-Fucp-(1→2)-D-Galp as a stereochemical specificity control. The beta-anomer exhibits negligible binding to α-fucose-specific lectins, with LABA showing Ka = 4.2 × 10³ M⁻¹ for the α-linked trisaccharide [1] while the beta-anomer is predicted to display >10-fold reduced affinity. This differential binding enables unambiguous attribution of observed lectin reactivity to the α-anomeric configuration, validating assay specificity in glycoprofiling and carbohydrate microarray experiments.

Substrate Discrimination Studies for Fucosyltransferase Enzymology

beta-L-Fucp-(1→2)-D-Galp serves as a critical tool for defining the anomeric specificity of fucosyltransferases. Human ABO(H) glycosyltransferases GTA and GTB strictly require α-L-Fucp-(1→2)-β-D-Galp-OR as acceptor substrate [2], whereas plant-derived fucosyltransferases exhibit distinct specificity profiles [3]. Comparative kinetic analysis using both α- and β-anomeric disaccharides enables precise mapping of enzyme active site stereochemical constraints, essential for mechanistic enzymology and inhibitor development.

Bacterial O-Antigen Structural Elucidation and Glycoconjugate Vaccine Development

The beta-L-fucopyranosyl moiety occurs naturally in bacterial O-antigen polysaccharides, including the O84-polysaccharide of E. coli where β-L-fucopyranosyl phosphate residues have been unequivocally characterized by NMR spectroscopy and ESI HR-MS [4]. Procurement of beta-L-Fucp-(1→2)-D-Galp supports structural studies of bacterial glycans, enzymatic synthesis of O-antigen repeating units, and the development of semi-synthetic glycoconjugate vaccines targeting beta-L-fucosyl epitopes that are immunologically distinct from mammalian α-fucosyl glycans.

Conformational Studies of Glycosidic Linkage Stereochemistry

The beta-anomeric fucosyl linkage in beta-L-Fucp-(1→2)-D-Galp produces a distinct conformational ensemble compared to the α-anomer, as established by molecular mechanics and molecular dynamics simulations of related disaccharide moieties [5]. This compound enables systematic investigation of how anomeric configuration influences glycosidic bond geometry, through-space NMR NOE patterns, and the spatial presentation of carbohydrate epitopes to proteins—fundamental questions in structural glycobiology with implications for rational glycomimetic design.

Application

Selection Property

Validation Focus

α-Fucose-specific lectin binding studies

Stereochemical specificity control

Anomer-dependent lectin reactivity assessment

Fucosyltransferase enzymology

Acceptor substrate stereochemistry

Enzyme active-site anomeric specificity mapping

Bacterial O-antigen structural elucidation

Natural β-L-fucosyl epitope occurrence

Glycoconjugate vaccine epitope validation

Glycosidic linkage conformational studies

Anomeric conformation ensemble divergence

NMR NOE pattern correlation with MD simulations

• [1] Lakhtin VM, Lakhtin MV, Pospelova VV, Shenderov BA. Interaction of the Laburnum anagyroides lectin with fucoantigens. Russian Journal of Bioorganic Chemistry. 2007; 33(1): 74-82. View Source
• [2] Gagnon SML, Legg MSG, Sindhuwinata N, et al. High-resolution crystal structures and STD NMR mapping of human ABO(H) blood group glycosyltransferases in complex with trisaccharide reaction products. Glycobiology. 2021; 31(2): 173-187. View Source
• [3] Crawley SC, Hindsgaul O, Ratcliffe RM, Lamontagne LR, Palcic MM. A plant fucosyltransferase with human Lewis blood-group specificity. Carbohydrate Research. 1989; 193: 249-256. View Source
• [4] Knirel YA, Qian C, Shashkov AS, et al. Structure of the β-L-fucopyranosyl phosphate-containing O-specific polysaccharide from Escherichia coli O84. Carbohydrate Research. 2016; 433: 62-67. View Source
• [5] Lay L, Manzoni L, Schmidt RR. Oligosaccharides related to tumor-associate antigens. Part 2. Conformational analysis of the trisaccharide α-L-Fucp-(1→2)-β-D-Galp-(1→3)-β-D-GalpNAc. Carbohydrate Research. 1998; 310(3): 157-171. View Source